Cas no 739365-11-8 (1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID)
739365-11-8 structure
Product Name:1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID
CAS No:739365-11-8
MF:C14H17NO2
MW:231.290283918381
CID:1762724
PubChem ID:23091906
Update Time:2025-04-21
1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID
- 1-(2,2-dimethylpropyl)indole-5-carboxylic acid
- 739365-11-8
- DB-420367
- 1-(2,2-dimethylpropyl)-1h-indole-5-carboxylic acid
- SCHEMBL5070880
- DTXSID50630518
-
- Inchi: 1S/C14H17NO2/c1-14(2,3)9-15-7-6-10-8-11(13(16)17)4-5-12(10)15/h4-8H,9H2,1-3H3,(H,16,17)
- InChI Key: VNRPLVDXEQUIKU-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=1)C=CN2CC(C)(C)C)=O
Computed Properties
- Exact Mass: 231.125928785g/mol
- Monoisotopic Mass: 231.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 42.2Ų
1-NEOPENTYL-1H-INDOLE-5-CARBOXYLIC ACID Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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